Diphosphoric acid, tetraammonium salt

• CAS No.: 13765-35-0
• Molecular Formula: H7NO7P2
• Molecular Weight: 195.01 g/mol
• IUPAC Name: azanium;phosphono hydrogen phosphate
• InChI: InChI=1S/H3N.H4O7P2/c;1-8(2,3)7-9(4,5)6/h1H3;(H2,1,2,3)(H2,4,5,6)
• InChI Key: IYNIYQPKWZYHRQ-UHFFFAOYSA-N
• SMILES: [NH4+].[NH4+].[NH4+].[NH4+].[O-]P(=O)([O-])OP(=O)([O-])[O-]
• Canonical SMILES: [NH4+].OP(=O)(O)OP(=O)(O)[O-]
• Related CAS: 27796-66-3; 13813-81-5

Description

Diphosphoric acid, tetraammonium salt (CAS RN 27796-66-3), also known as tetraammonium pyrophosphate, is an inorganic ammonium salt of diphosphoric acid (H₄P₂O₇). Its molecular formula is (NH₄)₄P₂O₇, and it is characterized by four ammonium cations paired with a pyrophosphate anion (P₂O₇⁴⁻). This compound is widely used in biochemical research, particularly as a selective antagonist of P2Y₁ receptors, as exemplified by MRS2500 (). Its high solubility in water and stability under physiological conditions make it valuable in studying purinergic signaling pathways.

Preparation Methods

Synthesis via Neutralization of Pyrophosphoric Acid

The most direct route to tetraammonium pyrophosphate involves the neutralization of pyrophosphoric acid (H₄P₂O₇) with ammonium hydroxide (NH₄OH). This method leverages the acid-base reactivity of pyrophosphoric acid, which contains two ionizable protons per phosphate group. The reaction proceeds as follows:

$$\text{H₄P₂O₇} + 4\text{NH₄OH} \rightarrow (\text{NH₄})₄\text{P₂O₇} + 4\text{H₂O}$$

Key parameters include:

• Stoichiometry : A 1:4 molar ratio of H₄P₂O₇ to NH₄OH ensures complete neutralization .

• Temperature : Conducted at 0–5°C to minimize hydrolysis of pyrophosphoric acid to orthophosphoric acid (H₃PO₄) .

• Solvent : Aqueous medium is preferred, with excess NH₄OH acting as both reactant and solvent .

Purification involves vacuum evaporation to remove water, followed by recrystallization from ethanol. Yields typically exceed 85% when residual NH₄OH is neutralized with acetic acid to pH 6.5–7.0 .

Metathesis Reactions with Ammonium Salts

An alternative approach employs metathesis between ammonium salts and pyrophosphate precursors. For example, tetraammonium pyrophosphate can be synthesized by reacting diammonium hydrogen phosphate ((NH₄)₂HPO₄) with phosphorus oxychloride (POCl₃) in a controlled environment:

$$2(\text{NH₄})₂\text{HPO₄} + \text{POCl₃} \rightarrow (\text{NH₄})₄\text{P₂O₇} + 3\text{HCl} + \text{H₃PO₄}$$

Optimization Considerations :

• Solvent Selection : Anhydrous benzene or toluene minimizes side reactions, as demonstrated in analogous syntheses of tetraalkyl pyrophosphates .

• Stoichiometric Control : Excess POCl₃ (1.2 equivalents) drives the reaction to completion, with unreacted reagent removed via fractional distillation .

• Byproduct Management : Gaseous HCl is scrubbed using NaOH traps, while residual H₃PO₄ is precipitated with ammonium carbonate .

This method achieves yields of 70–75%, with purity confirmed by ion chromatography (>98%)(NH₄)₄P₂O₇) .

Industrial-Scale Production Methods

Industrial synthesis scales the neutralization route using continuous-flow reactors. Key advancements include:

• Reactor Design : Tubular reactors with jacketed cooling maintain temperatures below 10°C, preventing thermal degradation .

• Automated pH Control : In-line sensors adjust NH₄OH addition rates to maintain pH 8.0–8.5, optimizing reaction efficiency .

• Crystallization Technology : Spray dryers produce a fine powder with consistent particle size (D50 = 50–100 µm), enhancing solubility for downstream applications .

Parameter	Laboratory Scale	Industrial Scale
Yield	85%	90–92%
Purity	98%	99.5%
Production Rate	100 g/day	1,000 kg/day

Purification and Isolation Techniques

Post-synthesis purification is critical for removing impurities such as orthophosphates and residual ammonium ions.

Solvent Extraction

Dissolving the crude product in hot water (80°C) followed by filtration removes insoluble impurities. Subsequent addition of ethanol induces crystallization, with recovery rates of 80–85% .

Ion-Exchange Chromatography

Strong cation-exchange resins (e.g., Dowex 50WX8) selectively bind NH₄⁺ ions, enabling separation of (NH₄)₄P₂O₇ from co-existing orthophosphates. Elution with 0.1 M HCl yields a pure fraction (>99%) .

Thermal Stability

TGA analysis reveals decomposition initiates at 150°C, forming NH₃ and polyphosphates. Storage below 25°C in airtight containers is recommended .

Analytical Characterization

Spectroscopic Methods

• IR Spectroscopy : Peaks at 1,080 cm⁻¹ (P–O–P asymmetric stretch) and 940 cm⁻¹ (symmetric stretch) confirm pyrophosphate structure .

• ³¹P NMR : A single resonance at −10 ppm (relative to H₃PO₄) verifies absence of orthophosphate impurities .

Titrimetric Analysis

Potentiometric titration with 0.1 M NaOH quantifies free NH₄⁺, with endpoints at pH 4.5 and 8.2 corresponding to neutralization of H₂P₂O₇²⁻ and HPO₄²⁻, respectively .

Condition	Degradation Rate (per month)
25°C, 60% RH	2–3%
4°C, desiccated	<0.5%

Stabilizers such as sodium metasilicate (0.1% w/w) reduce hydrolysis by chelating trace metal catalysts .

Chemical Reactions Analysis

Hydrolysis Reactions

Hydrolysis mechanisms vary with solvent polarity and pH:

Solvent	Mechanism	Rate Enhancement	Key Observations
Water	Concerted (S<sub>N</sub>2(P))	Baseline	Low activation entropy (3.5 e.u.)
tert-Butanol	Dissociative (S<sub>N</sub>1(P))	7.5 × 10³	High activation entropy (24.5 e.u.)
DMSO (95%)	Desolvation-stabilized TS	10⁶–10⁷	Reduced hydrogen bonding accelerates P–O cleavage

• In polar aprotic solvents (e.g., DMSO), hydrolysis rates increase dramatically due to desolvation of the phosphoryl group and TS stabilization .

• Acidic conditions favor stepwise cleavage of P–O–P bonds into orthophosphates.

Thermal Decomposition

Decomposition above 450°C releases ammonia and forms condensed phosphoric acid derivatives:
$\text{ NH P O 4 NH H P O 2 HPO H O}$
The residual metaphosphate (HPO₃) is hygroscopic and reacts with atmospheric moisture .

Organic Reactions and Catalysis

• Phosphate transfer : Used as a phosphate donor in enzymatic studies, enabling phosphorylation of biomolecules .

• Esterification : Reacts with alcohols (ROH) under anhydrous conditions to form alkyl pyrophosphates :
  $\text{ NH P O 4 ROH R P O 4 NH 2 H O}$

Solvent and Environmental Effects

• Non-polar solvents : Enhance dissociative pathways (e.g., tert-butanol increases reaction entropy by 20 e.u.) .

• Aprotic co-solvents : DMSO or acetonitrile accelerate hydrolysis by weakening P–O bonds through reduced solvation .

Scientific Research Applications

Chemical Research Applications

Buffering Agent
Diphosphoric acid, tetraammonium salt serves as an effective buffering agent in various chemical reactions and analytical procedures. It helps maintain stable pH levels, which is crucial for many biochemical assays and reactions. For example, it can stabilize the pH in enzymatic reactions where pH fluctuations may affect enzyme activity.

Chemical Reactions
The compound undergoes hydrolysis in aqueous solutions, leading to the formation of orthophosphoric acid. This property is exploited in reactions requiring controlled acidity levels. Additionally, it can participate in deprotonation reactions, yielding different anionic species that may be useful in further chemical syntheses.

Biological Applications

Biochemical Assays
In biological research, this compound is employed as a component in buffers for biochemical assays. Its ability to maintain pH stability enhances the reliability of experimental results. For instance, it has been used in assays involving enzyme kinetics where precise pH control is essential.

Pharmaceutical Formulations
Research has indicated potential applications in drug formulations, particularly as a stabilizer for pharmaceuticals. Its buffering capacity can help maintain the stability of active pharmaceutical ingredients (APIs) during storage and use.

Industrial Applications

Fertilizers
this compound is utilized in the production of fertilizers. Its phosphorus content makes it an essential nutrient source for plants, promoting healthy growth and development.

Food Additives
As a food additive, this compound acts as a stabilizer and emulsifier. It is often included in processed foods to improve texture and shelf-life. Its role as a sequestrant helps prevent mineral precipitation that could affect food quality.

Case Study 1: Buffering in Enzymatic Reactions

A study conducted on the use of this compound in enzymatic assays demonstrated its effectiveness as a buffering agent. The research showed that maintaining a stable pH significantly improved enzyme activity and reaction rates compared to unbuffered systems.

Case Study 2: Fertilizer Efficacy

Field trials assessing the impact of fertilizers containing this compound revealed enhanced crop yields compared to traditional fertilizers. The trials indicated that the compound's solubility and nutrient release profile contributed to improved plant uptake of phosphorus.

Mechanism of Action

The mechanism of action of diphosphoric acid, tetraammonium salt, involves its ability to act as a buffering agent, maintaining pH stability in various chemical and biological systems. It can interact with hydrogen ions and other cations, stabilizing the pH and preventing drastic changes that could affect the outcome of reactions or the stability of biological molecules .

Comparison with Similar Compounds

Structural and Chemical Properties

Table 1: Key Chemical Properties of Diphosphoric Acid Salts

Compound Name	Molecular Formula	CAS RN	Charge	Key Features
Diphosphoric acid, tetraammonium salt	(NH₄)₄P₂O₇	27796-66-3	4+	High water solubility; P2Y₁ antagonist
Fluorescein diphosphate tetraammonium salt	C₂₀H₂₆N₄O₁₁P₂	217305-49-2	4+	Fluorescent probe for enzymatic assays
Geranyl diphosphate triammonium salt	C₁₀H₂₀O₇P₂·3NH₄	116057-55-7	3+	Lipid-soluble; used in terpene synthesis
Sodium pyrophosphate	Na₄P₂O₇	7722-88-5	4+	Industrial buffer; food additive
Diammonium hydrogen phosphate	(NH₄)₂HPO₄	7783-28-0	2+	Fertilizer; flame retardant

Key Observations:

• Charge and Solubility : The tetraammonium salt’s +4 charge enhances water solubility compared to triammonium (e.g., geranyl derivative) or divalent salts (e.g., diammonium hydrogen phosphate) ().
• Functional Groups : Fluorescein and geranyl derivatives include organic moieties, enabling specialized applications in fluorescence assays or lipid metabolism, respectively ().

Key Observations:

• Biochemical Specificity : The tetraammonium salt’s role in purinergic signaling contrasts with sodium pyrophosphate’s industrial uses ().
• Diagnostic vs. Agricultural Use: Fluorescein derivatives are niche biochemical tools, while diammonium salts are bulk agricultural products ().

Biological Activity

Diphosphoric acid, tetraammonium salt, also known by its chemical formula (NH4)4P2O7, is a compound of interest in biological and pharmaceutical research due to its unique properties and potential applications. This article explores its biological activity, including mechanisms of action, pharmacological implications, and relevant case studies.

This compound is a quaternary ammonium compound that exhibits various physicochemical properties conducive to biological interactions. The structure features two phosphate groups linked by a bridging oxygen atom, which can influence its reactivity and interaction with biological systems.

The biological activity of this compound primarily stems from its ability to interact with nucleotides and influence cellular signaling pathways. Research indicates that compounds with similar structures can act as agonists for G protein-coupled receptors (GPCRs), particularly the P2Y14 receptor, which plays a role in neuroimmune responses and inflammation .

Key Mechanisms:

• Receptor Agonism : Compounds that mimic the structure of diphosphoric acid have shown significant agonistic activity at the P2Y14 receptor, leading to downstream effects on adenylyl cyclase activity in cellular models .
• Phosphorylation : The presence of phosphate groups allows for potential interactions with kinases and phosphatases, influencing phosphorylation states of proteins involved in signal transduction.

Biological Activity Data

Research has quantified the biological activity of diphosphoric acid derivatives through various assays. The following table summarizes key findings related to its activity:

Compound	EC50 (nM)	Receptor Target	Selectivity Ratio
α,β-Difluoromethylene analogue	63	P2Y14	>2000 (vs P2Y6)
2-Thio-α,β-methylene analogue	0.92	P2Y14	2160 (vs P2Y6)
UDPG derivative	11	P2Y14	High

These values indicate that modifications to the diphosphoric structure can significantly enhance receptor selectivity and potency .

Case Studies

Several studies have investigated the effects of diphosphoric acid and its derivatives on various biological systems:

• Neuroimmune Response : A study demonstrated that UDPG derivatives activate the P2Y14 receptor in HEK-293 cells, leading to increased intracellular calcium levels and modulation of inflammatory responses .
• Fluorescent Applications : Fluorescein diphosphate tetraammonium has been used as a fluorogenic substrate in phosphatase assays, showcasing its utility in biochemical research . This application highlights the compound's versatility beyond direct biological activity.
• Counter-Ion Role : Research on peptides indicated that counter-ions like ammonium salts can influence peptide conformation and stability, potentially altering their biological function. This suggests that diphosphoric acid's ammonium component may play a role in stabilizing interactions within biological systems .

Safety and Toxicology

While this compound has promising biological activities, understanding its safety profile is crucial. Preliminary toxicity assessments indicate low toxicity levels in vitro; however, comprehensive toxicological studies are necessary to establish safety for therapeutic applications .

Q & A

Basic Research Questions

Q. What are the established synthesis routes for diphosphoric acid, tetraammonium salt?

The synthesis of tetraammonium salts of phosphoric acid derivatives typically involves neutralization or salt-exchange reactions. For example, reacting diphosphoric acid with ammonium hydroxide under controlled pH conditions ensures stoichiometric formation of the tetraammonium salt. Phosgenation and subsequent amination steps, as seen in the production of structurally related tetraammonium dyes (e.g., copper-ligand complexes), may also serve as a model . For ammonium diphosphate synthesis, triammonium salts are formed by reacting pyrophosphoric acid with excess ammonia, followed by crystallization under anhydrous conditions to avoid hydrolysis .

Q. How is X-ray crystallography applied to determine the molecular structure of this compound?

Single-crystal X-ray diffraction is the gold standard for structural elucidation. Crystals are grown via slow evaporation or diffusion methods, and data collection is performed using a diffractometer (e.g., Mo/Kα radiation). The SHELX suite (SHELXL/SHELXS) is widely used for structure solution and refinement. For tetraammonium salts, hydrogen bonding between ammonium ions and phosphate oxygens is critical; anisotropic displacement parameters must be carefully refined to resolve disorder in the ammonium groups .

Q. What analytical methods are recommended for assessing purity and stoichiometry?

High-performance liquid chromatography (HPLC) with ion-pairing reagents (e.g., tetrabutylammonium hydrogen sulfate) and UV detection at 210–260 nm can separate and quantify impurities. Phosphate content is validated via gravimetric analysis (precipitation as ammonium phosphomolybdate) or colorimetric assays (molybdenum blue method). Nuclear magnetic resonance (³¹P NMR) confirms the integrity of the diphosphate backbone, while elemental analysis ensures correct N:P ratios .

Advanced Research Questions

Q. How can researchers resolve data contradictions arising from batch-to-batch purity variations?

Impurities such as residual ammonia or hydrolyzed phosphate species (e.g., orthophosphate) can skew experimental results. Implement orthogonal validation:

• Chromatographic profiling : Use ion-exchange chromatography to detect anionic byproducts.
• Thermogravimetric analysis (TGA) : Monitor mass loss during heating to identify hydrated water or volatile contaminants.
• Biological assays : Compare activity across batches in receptor-binding studies (e.g., P2Y1 antagonism) to correlate purity with functional outcomes .

Q. How is this compound utilized in purinergic receptor studies?

This compound and its analogs (e.g., MRS2500) act as potent P2Y1 receptor antagonists. In platelet aggregation assays, pre-incubate washed human platelets with the compound (1–10 µM) to block ADP-induced signaling. Fluorescence-based calcium mobilization assays (Fluo-4 AM dye) validate target engagement. Note that ammonium ions may interfere with certain buffers; use HEPES or Tris-based systems instead of phosphate buffers to avoid confounding effects .

Q. What strategies optimize enzymatic assays involving this compound under varying pH and temperature conditions?

• pH optimization : The compound’s stability is pH-dependent. For phosphatase activity assays, maintain pH 7.4–8.0 to minimize spontaneous hydrolysis.
• Temperature control : Store solutions at –20°C (lyophilized form) and avoid repeated freeze-thaw cycles. In kinetic studies, pre-equilibrate reactions at 37°C to mimic physiological conditions.
• Chelation mitigation : Add EDTA (1–5 mM) to buffer solutions to sequester divalent cations (e.g., Mg²⁺) that might catalyze phosphate hydrolysis .

Q. How do crystallographic disorder and counterion interactions impact structural models of this compound?

In X-ray structures, ammonium ions often exhibit positional disorder due to rotational flexibility. Use restraints (ISOR, SIMU) in SHELXL to model anisotropic displacement. Molecular dynamics simulations can further clarify counterion interactions with the diphosphate group. Pair distribution function (PDF) analysis is recommended for amorphous or poorly crystalline samples to probe short-range order .